Cas no 1864581-19-0 (Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)-)

• Product Name: Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)-
• CAS No: 1864581-19-0
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD30276561
• CID: 5192097
• PubChem ID: 126978040
• Update Time: 2025-11-01

Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)-

• MDL： MFCD30276561
• Inchi： 1S/C12H16OS/c1-9-5-3-4-6-11(9)12(13)8-14-7-10(12)2/h3-6,10,13H,7-8H2,1-2H3
• InChI Key： ATZKYKHAJVSYHX-UHFFFAOYSA-N
• SMILES： C1SCC(C)C1(C1=CC=CC=C1C)O

Additional information on Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)-

Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)- (CAS No. 1864581-19-0): An Overview of Its Structure, Properties, and Applications

Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)- (CAS No. 1864581-19-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of thiophenes, which are heterocyclic compounds containing a sulfur atom in a five-membered ring. The presence of the hydroxyl group and the substituted phenyl ring imparts specific chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular structure of Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)- is characterized by a tetrahydrothiophene ring with a hydroxyl group at the 3-position, a methyl group at the 4-position, and a 2-methylphenyl substituent. This configuration confers several key properties to the compound. The hydroxyl group can participate in hydrogen bonding, enhancing solubility and reactivity. The methyl groups provide steric hindrance and electronic effects that influence the compound's stability and reactivity. The phenyl ring contributes to the compound's aromatic character and can undergo various substitution reactions.

In recent years, Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)- has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of antifungal agents. A study published in the Journal of Medicinal Chemistry highlighted the role of thiophene derivatives in enhancing the antifungal activity against Candida albicans, a common fungal pathogen responsible for various infections. The hydroxyl group in Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)- plays a crucial role in improving the bioavailability and efficacy of these compounds.

Beyond pharmaceutical applications, Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)- has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research published in Advanced Materials demonstrated that thiophene-based compounds can improve the efficiency and stability of these devices by enhancing charge transport and reducing energy losses.

The synthesis of Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)- typically involves multi-step processes that include ring formation, substitution reactions, and functional group modifications. One common synthetic route involves the cyclization of an appropriate precursor followed by selective functionalization to introduce the desired substituents. Recent advancements in catalytic methods have significantly improved the yield and purity of these reactions, making large-scale production more feasible.

The physical properties of Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)-, such as its melting point, boiling point, and solubility, are critical for its handling and application. These properties are influenced by the presence of functional groups and substituents on the thiophene ring. For example, the hydroxyl group increases polarity and solubility in polar solvents, while the methyl groups reduce polarity but enhance stability.

In conclusion, Thiophene-3-ol, tetrahydro-4-methyl-3-(2-methylphenyl)- (CAS No. 1864581-19-0) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive intermediate for synthesizing antifungal agents and functional materials with improved performance. Ongoing research continues to explore new applications and optimization strategies to fully leverage its properties.